Cas no 54987-63-2 (Cyclo(N-methyl-L-alanyl-L-leucyl-N-methyl-D-phenylalanylglycyl)(9CI))

• Product Name: Cyclo(N-methyl-L-alanyl-L-leucyl-N-methyl-D-phenylalanylglycyl)(9CI)
• CAS No: 54987-63-2
• MF: C₂₂H₃₂N₄O₄
• MW: 416.513885498047
• CID: 367760
• PubChem ID: 3036979
• Update Time: 2025-04-19

Cyclo(N-methyl-L-alanyl-L-leucyl-N-methyl-D-phenylalanylglycyl)(9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclo(N-methyl-L-alanyl-L-leucyl-N-methyl-D-phenylalanylglycyl)(9CI)
• (2S)-4-methyl-N-[(2R)-2-(methylamino)-3-phenylpropanoyl]-2-[[(2S)-2-(methylamino)propanoyl]amino]-N-(2-oxoethyl)pent-4-enamide
• dihydrotentoxin
• 1,4,7,10-Tetraazacyclododecane-2,5,8,11-tetrone, 3-butyl-1,6,7-trimethyl-12-(phenylmethylene)-, (3S-(3R*,6R*,12E))-
• 54987-63-2
• Cyclo(N-methyl-ala-leu-N-methyl-phe-gly)
• DTXSID00203519
• Cyclo(N-methyl-alanyl-leucyl-N-methyl-phenylalanyl-glycyl)

• Inchi： 1S/C22H32N4O4/c1-15(2)13-19(25-20(28)16(3)23-4)22(30)26(11-12-27)21(29)18(24-5)14-17-9-7-6-8-10-17/h6-10,12,16,18-19,23-24H,1,11,13-14H2,2-5H3,(H,25,28)/t16-,18+,19-/m0/s1
• InChI Key： KMJMUFMAMDFUQZ-UHOSZYNNSA-N
• SMILES： O=C([C@H](CC(=C)C)NC([C@H](C)NC)=O)N(CC=O)C([C@@H](CC1C=CC=CC=1)NC)=O

Computed Properties

• Exact Mass: 416.24256
• Monoisotopic Mass: 416.242356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108
• XLogP3: 1.7

Experimental Properties

• Density: 1.12
• Boiling Point: 612.8°C at 760 mmHg
• Flash Point: 324.4°C
• Refractive Index: 1.53
• PSA: 107.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides